Cas no 2172356-50-0 (1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride
• CAS No: 2172356-50-0
• MF: C₇H₇F₂NO₂S
• MW: 207.19778752327
• CID: 6248609
• PubChem ID: 165745895
• Update Time: 2025-07-23

1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride
• 2172356-50-0
• EN300-1451130

• Inchi： 1S/C7H7F2NO2S/c1-5(13(9,11)12)6-2-7(8)4-10-3-6/h2-5H,1H3
• InChI Key： VKALOUONKOFFLR-UHFFFAOYSA-N
• SMILES： S(C(C)C1C=NC=C(C=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 207.01655596g/mol
• Monoisotopic Mass: 207.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Additional information on 1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride

Professional Introduction to Compound with CAS No. 2172356-50-0 and Product Name: 1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride

The compound with the CAS number 2172356-50-0 and the product name 1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their versatile biological activities and potential applications in drug development. The structural motif, featuring a fluoropyridine core, is particularly noteworthy as fluorinated pyridines are widely recognized for their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

Recent research in medicinal chemistry has highlighted the importance of fluorinated sulfonyl fluorides as key intermediates in the synthesis of bioactive molecules. The presence of a sulfonyl fluoride group in the molecular framework of this compound not only imparts unique electronic properties but also serves as a versatile handle for further functionalization. This dual functionality makes it an invaluable building block for designing novel therapeutic agents targeting various disease mechanisms.

The 5-fluoropyridin-3-yl moiety is particularly interesting from a structural and functional perspective. Fluoropyridines are known to exhibit strong interactions with biological targets due to their ability to modulate electronic distributions and hydrogen bonding patterns. In particular, the fluorine atom at the 5-position introduces a region of enhanced electrophilicity, which can be exploited for covalent bond formation with biological molecules such as proteins and nucleic acids. This property has been leveraged in the development of targeted small-molecule inhibitors and probes for biochemical studies.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cellular signaling pathways, making them attractive targets for therapeutic intervention. The sulfonyl fluoride group is a well-established pharmacophore in kinase inhibition, where it acts as a transition-state mimic to stabilize the enzyme-substrate complex. By incorporating this group into a fluoropyridine scaffold, researchers can fine-tune both potency and selectivity, minimizing off-target effects while maximizing therapeutic benefit.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies indicate that the fluoropyridin-3-yl group can effectively engage with hydrophobic pockets in protein targets, while the sulfonyl fluoride moiety provides critical hydrogen bonding interactions. These insights have guided the optimization of analogs with improved pharmacokinetic profiles and reduced toxicity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, allowing for rapid screening and prioritization of promising candidates.

In vitro studies have begun to elucidate the mechanism of action for derivatives of this compound. Initial investigations suggest that it can disrupt aberrant signaling pathways associated with cancer by inhibiting key downstream effectors. The ability to modulate these pathways without significant side effects is a major goal in oncology research. Additionally, preliminary data indicate that this compound exhibits promising activity against resistant strains of pathogens, highlighting its potential as an antiviral or antibacterial agent.

The synthesis of 1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride presents an interesting challenge from a synthetic chemistry perspective. The introduction of both fluorine and sulfonyl groups necessitates careful control over reaction conditions to avoid unwanted side products. Recent methodologies employing transition-metal catalysis have enabled more efficient routes to these complex motifs, reducing both cost and environmental impact. Such advancements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The role of fluorine in medicinal chemistry cannot be overstated. Its incorporation into molecular frameworks often leads to significant improvements in drug-like properties such as solubility, bioavailability, and metabolic stability. The fluoropyridin-3-yl group exemplifies this trend by providing both structural rigidity and functional versatility. As our understanding of fluorine's role in biology expands, so too does its utility in designing next-generation therapeutics.

Future directions for research on this compound include exploring its potential as an intermediate in library synthesis programs aimed at discovering novel bioactive molecules. High-throughput screening campaigns combined with structure-based drug design will be instrumental in identifying new therapeutic applications across multiple disease areas. Furthermore, investigating its behavior under various physiological conditions will provide critical insights into its safety profile before moving into clinical trials.

In conclusion,1-(5-fluoropyridin-3-yl)ethane-1-sulfonyl fluoride (CAS No. 2172356-50-0) represents a promising candidate for further development due to its unique structural features and demonstrated biological activity. Its combination of a fluoropyridine core with a sulfonyl fluoride group positions it as an excellent tool for medicinal chemists seeking to design innovative therapeutic agents targeting critical disease pathways.